7-Amino-1-cyclopropyl-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 7-amino-1-cyclopropyl-3-ethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H15N5O3/c1-2-17-12(20)8-5-7(10(15)19)9(14)16-11(8)18(13(17)21)6-3-4-6/h5-6H,2-4H2,1H3,(H2,14,16)(H2,15,19)
• InChI Key: HWODCHXORCTEGU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC(=C(N=C2N(C1=O)C3CC3)N)C(=O)N
• Molecular Formula: C13H15N5O3
• DSSTOX Substance ID: DTXSID70566729
• Molecular Weight: 289.29 g/mol
• CAS RN: 142557-61-7

Description

A-484954 is a highly selective inhibitor of eukaryotic elongation factor-2 kinase (eEF2K). This enzyme plays a crucial role in protein synthesis by regulating the elongation phase of translation. The inhibition of eukaryotic elongation factor-2 kinase by A-484954 has significant implications for various biological processes and diseases .

Mechanism of Action

A-484954 exerts its effects by selectively inhibiting eukaryotic elongation factor-2 kinase. This inhibition prevents the phosphorylation of eukaryotic elongation factor-2, a critical step in the elongation phase of protein synthesis. By blocking this process, A-484954 disrupts protein synthesis, leading to various downstream effects on cellular functions. The molecular targets and pathways involved include the eukaryotic elongation factor-2 kinase signaling pathway and related regulatory mechanisms .

Biochemical Analysis

Biochemical Properties

7-Amino-1-cyclopropyl-3-ethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxamide interacts with eEF2K, a kinase involved in protein synthesis . It acts as an ATP-competitive inhibitor, reducing eEF2K autophosphorylation . This interaction affects the phosphorylation status of eEF2, a key player in the elongation step of protein synthesis .

Cellular Effects

The compound’s interaction with eEF2K has significant effects on cellular processes. It inhibits eEF2 phosphorylation in multiple cell lines, including PC3, HeLa, H460, H1299, and MDA-MB-231 cancer cells . It does not affect the net eEF2 levels or the proliferation of these cancer cell lines at concentrations where it inhibits eEF2K activity .

Molecular Mechanism

This compound exerts its effects at the molecular level by binding to eEF2K and inhibiting its activity . This inhibition reduces eEF2K autophosphorylation, thereby affecting the phosphorylation status of eEF2 .

Temporal Effects in Laboratory Settings

The effects of this compound on eEF2K activity and eEF2 phosphorylation have been observed in multiple cell lines

Metabolic Pathways

The specific metabolic pathways that this compound is involved in are not currently known. Its primary known interaction is with eEF2K .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of A-484954 involves multiple steps, starting from commercially available starting materials. The key steps include the formation of the core structure through a series of condensation and cyclization reactions. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity. Detailed synthetic routes are often proprietary and may vary between different research groups and industrial producers .

Industrial Production Methods

Industrial production of A-484954 typically involves large-scale synthesis using optimized reaction conditions to ensure consistency and efficiency. The process may include purification steps such as recrystallization, chromatography, and solvent extraction to obtain the final product with high purity. Quality control measures are implemented to ensure the compound meets the required specifications for research and industrial applications .

Chemical Reactions Analysis

Types of Reactions

A-484954 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: Substitution reactions, such as nucleophilic or electrophilic substitution, can be used to introduce different substituents into the molecule

Common Reagents and Conditions

Common reagents used in the reactions of A-484954 include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired transformations .

Major Products

The major products formed from the reactions of A-484954 depend on the specific reaction conditions and reagents used. These products can include oxidized, reduced, or substituted derivatives of the original compound .

Scientific Research Applications

A-484954 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of eukaryotic elongation factor-2 kinase and its effects on protein synthesis.

Biology: Investigated for its role in regulating cellular processes such as autophagy, apoptosis, and cell proliferation.

Medicine: Explored as a potential therapeutic agent for diseases such as cancer, where the inhibition of eukaryotic elongation factor-2 kinase may have therapeutic benefits.

Industry: Utilized in the development of new drugs and therapeutic strategies targeting eukaryotic elongation factor-2 kinase

Comparison with Similar Compounds

Similar Compounds

NH125: Another inhibitor of eukaryotic elongation factor-2 kinase with different potency and selectivity profiles.

Rottlerin: A compound with broader kinase inhibition activity, including eukaryotic elongation factor-2 kinase.

STO-609: A selective inhibitor of calcium/calmodulin-dependent protein kinase kinase, which indirectly affects eukaryotic elongation factor-2 kinase activity

Uniqueness

A-484954 is unique in its high selectivity and potency as an inhibitor of eukaryotic elongation factor-2 kinase. Its specific targeting of this kinase makes it a valuable tool for studying the role of eukaryotic elongation factor-2 kinase in various biological processes and diseases. Compared to other inhibitors, A-484954 offers a more precise and effective means of modulating eukaryotic elongation factor-2 kinase activity .